Dihydro-2-thioxo-5-((5-(2-(trifluoromethyl)phenyl)-2-furanyl)methyl)-4,6(1H,5H)-pyrimidinedione

• CAS RN: 959343-20-5
• Molecular Formula: C16H11F3N2O3S
• Molecular Weight: 368.3 g/mol
• IUPAC Name: 2-sulfanylidene-5-[[5-[2-(trifluoromethyl)phenyl]furan-2-yl]methyl]-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C16H11F3N2O3S/c17-16(18,19)11-4-2-1-3-9(11)12-6-5-8(24-12)7-10-13(22)20-15(25)21-14(10)23/h1-6,10H,7H2,(H2,20,21,22,23,25)
• InChI Key: DNZPLHRZXUJATK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)CC3C(=O)NC(=S)NC3=O)C(F)(F)F

Description

Barbituric acid derivative is a DEA Schedule III controlled substance. Substances in the DEA Schedule III have a potential for abuse less than substances in Schedules I or II and abuse may lead to moderate or low physical dependence or high psychological dependence.

Scientific Research Applications

Synthesis and Biological Activity

• The compound has been synthesized and coupled with different diazotised simple and sulphonamide bases, exhibiting activity against a number of micro-organisms in vitro (Nigam, Saharia, & Sharma, 1981).
• Photocyclization product of thiobarbiturates with an N-phenylalkyl group, including derivatives of dihydro-2-thioxo-4,6(1H,5H)-pyrimidinedione, has been studied, indicating potential applications in photoreactive materials (Takechi, Kubo, Takahashi, & Matsumoto, 2011).

Chemical Reactions and Derivatives

• A series of isoxazolyl pyrimidine diones were synthesized from derivatives of dihydro-2-thioxo-4,6(1H, 5H) pyrimidinediones, indicating their potential in creating diverse chemical structures with varied biological activities (Rajanarendar, Afzal, & Karunakar, 2003).
• Crystallographic studies on similar compounds have been conducted to understand their structural properties, which is crucial for drug design and material science applications (Takechi, Kubo, Takahashi, & Matsumoto, 2010).

Biological Interests

• The reactions of this compound have led to the formation of various heterocyclic products, suggesting a rich potential in the development of novel pharmaceuticals and biomolecules (Aly, Mourad, Hassan, Mohamed, Ali, & El-Sayed, 2004).